Cas no 65069-52-5 (1-(3,4-dimethoxyphenyl)thiourea)
65069-52-5 structure
Product Name:1-(3,4-dimethoxyphenyl)thiourea
CAS No:65069-52-5
Molecular Formula:C9H12N2O2S
Molecular Weight:212.26878
MDL:MFCD00022166
CID:524109
PubChem ID:5105526
1-(3,4-dimethoxyphenyl)thiourea Properties
Names and Identifiers
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- Thiourea,N-(3,4-dimethoxyphenyl)-
- (3,4-Dimethoxy-phenyl)-thiourea
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- MDL： MFCD00022166
- InChIKey： VMKQIIHXIOEFLH-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H12N2O2S/c1-12-7-4-3-6(11-9(10)14)5-8(7)13-2/h3-5H,1-2H3,(H3,10,11,14)
- SMILES： COC1=C(OC)C=C(NC(N)=S)C=C1
Computed Properties
- Exact Mass: 212.06206
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 212.062
- Heavy Atom Count: 14
- Complexity: 201
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 88.6A^2
Experimental Properties
- PSA: 56.51
- Refractive Index: 1.645
- Boiling Point: 331.4°Cat760mmHg
- Flash Point: 154.3°C
- Density: 1.282
1-(3,4-dimethoxyphenyl)thiourea Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P019LDB-50mg |
(3,4-dimethoxyphenyl)thiourea |
65069-52-5 | 95% | 50mg |
$82.00 | 2025-03-03 | |
| A2B Chem LLC | AV26415-50mg |
N-(3,4-Dimethoxyphenyl)thiourea |
65069-52-5 | 93% | 50mg |
$80.00 | 2024-04-19 | |
| Aaron | AR019LLN-50mg |
(3,4-dimethoxyphenyl)thiourea |
65069-52-5 | 93% | 50mg |
$83.00 | ||
| abcr | AB373224-1 g |
1-(3,4-Dimethoxyphenyl)thiourea, 90%; . |
65069-52-5 | 90% | 1 g |
€436.00 | 2023-07-19 | |
| Ambeed | A321134-10g |
1-(3,4-Dimethoxyphenyl)thiourea |
65069-52-5 | 95+% | 10g |
$2736.0 | ||
| Enamine | EN300-28811-0.05g |
(3,4-dimethoxyphenyl)thiourea |
65069-52-5 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| TRC | B429243-10mg |
1-(3,4-dimethoxyphenyl)thiourea |
65069-52-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1315346-50mg |
(3,4-Dimethoxyphenyl)thiourea |
65069-52-5 | 95+% | 50mg |
￥1728 | 2023-04-13 |
1-(3,4-dimethoxyphenyl)thiourea Related Literature
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Jeffrey R. Bacon,Jeffrey S. Crain,Luc Van Vaeck,John G. Williams J. Anal. At. Spectrom., 2002,17, 969-1002
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2. CuII-mediated DNA base pairing of a triazole-4-carboxylate nucleoside prepared by click chemistry†Lingyun Hu,Yusuke Takezawa,Mitsuhiko Shionoya Chem. Commun., 2023,59, 892-895
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Daniel Salvador-Gil,Lourdes Ortego,Raquel P. Herrera,Isabel Marzo,M. Concepción Gimeno Dalton Trans., 2017,46, 13745-13755
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Joost A. Opsteen,René P. Brinkhuis,Rosalie L. M. Teeuwen,Dennis W. P. M. Löwik,Jan C. M. van Hest Chem. Commun., 2007, 3136-3138
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5. Back cover
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Wenjie Zhao,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2015,5, 56486-56497
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Ana Paula Picolo,Itamar Luís Gonçalves,Everson Adelmo Pasquali,Albanin Aparecida Mielniczki-Pereira,Alice Teresa Valduga Sustainable Food Technol., 2023,1, 73-78
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Nazuki Eifuku,Yohei Haketa,Yoshihiro Ito Phys. Chem. Chem. Phys., 2011,13, 3843-3850
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Xi Liu,Tao Liu,Chunhui Duan,Junyi Wang,Shuting Pang,Wentao Xiong,Yanming Sun,Fei Huang,Yong Cao J. Mater. Chem. A, 2017,5, 1713-1723
Recommended suppliers
Amadis Chemical Company Limited
(CAS:65069-52-5)1-(3,4-dimethoxyphenyl)thiourea
Purity:99%
Quantity:10g
Price($):2462.0